Cas no 89795-49-3 (2-Furan-2-yl-1H-imidazole)

• Product Name: 2-Furan-2-yl-1H-imidazole
• CAS No: 89795-49-3
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD05688545
• CID: 61315
• PubChem ID: 665341
• Update Time: 2025-04-18

2-Furan-2-yl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(Furan-2-yl)-1H-imidazole
• 2-(2-furanyl)-1H-Imidazole
• 1H-Imidazole,2-(2-furanyl)
• 2-(2-furyl)imidazole
• 2-furan-2-yl-1H-imidazole
• 89795-49-3
• Z995097334
• HMS2276A03
• FT-0732979
• SB61285
• AKOS011995109
• SCHEMBL5674960
• furylimidazole
• DTXSID50349835
• CHEMBL1418698
• MLS000082783
• SMR000046485
• STL356496
• DB-078485
• 2-Furan-2-yl-1H-imidazole

• MDL： MFCD05688545
• Inchi： 1S/C7H6N2O/c1-2-6(10-5-1)7-8-3-4-9-7/h1-5H,(H,8,9)
• InChI Key： UJZPJVGOWHZIKX-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=NC=CN1

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8

Experimental Properties

• Density: 1.229
• Melting Point: 169-170 ºC
• Boiling Point: 328.3°C at 760 mmHg
• Flash Point: 169.6°C
• Refractive Index: 1.567
• PSA: 41.82000
• LogP: 1.66970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles